Cas no 137401-45-7 (2-{[(tert-butoxy)carbonyl]amino}-3-ethoxy-3-oxopropanoic acid)

• Product Name: 2-{[(tert-butoxy)carbonyl]amino}-3-ethoxy-3-oxopropanoic acid
• CAS No: 137401-45-7
• MF: C₁₀H₁₇NO₆
• MW: 247.24508357048
• MDL: MFCD09835539
• CID: 824764
• PubChem ID: 11011022
• Update Time: 2025-04-19

2-{[(tert-butoxy)carbonyl]amino}-3-ethoxy-3-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-((tert-Butoxycarbonyl)amino)-3-ethoxy-3-oxopropanoic acid
• 2-(N-BOC-AMINO)MALONIC ACID MONOETHYL ESTER
• 2-(N-Boc-amino)malonic Acid Monoethyl Ester Discontinued See: D443800
• 2-tert-Butoxycarbonylaminomalonic acid monoethyl ester
• 3-ethoxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-oxopropanoic acid
• ethyl tert-butoxycarbonyl-DL-aminomalonate
• N-boc-2-aminomalonic acid monoethyl ester
• 2-{[(tert-butoxy)carbonyl]amino}-3-ethoxy-3-oxopropanoic acid
• 2-[(tert-butoxycarbonyl)amino]-3-ethoxy-3-oxopropanoic acid
• JLNKUZUBBRTYOA-UHFFFAOYSA-N
• BCP17648
• RP28773
• BC670459
• T
• 2-tert-Butoxycarbonylamino-malonic acid monoethyl ester

• MDL： MFCD09835539
• Inchi： 1S/C10H17NO6/c1-5-16-8(14)6(7(12)13)11-9(15)17-10(2,3)4/h6H,5H2,1-4H3,(H,11,15)(H,12,13)
• InChI Key： JLNKUZUBBRTYOA-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)C(=O)OCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 247.10600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1

Experimental Properties

• Melting Point: 98-990C
• PSA: 101.93000
• LogP: 0.91830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides